(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide

• IUPAC Name: (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide
• InChI: InChI=1S/C13H15N3S/c1-8-5-10(6-11(7-14)13(15)17)9(2)16(8)12-3-4-12/h5-6,12H,3-4H2,1-2H3,(H2,15,17)/b11-6+
• InChI Key: LENHGIHKBILDFN-IZZDOVSWSA-N
• Canonical SMILES: CC1=CC(=C(N1C2CC2)C)C=C(C#N)C(=S)N
• Isomeric SMILES: CC1=CC(=C(N1C2CC2)C)/C=C(\C#N)/C(=S)N
• Molecular Formula: C13H15N3S
• Molecular Weight: 245.35 g/mol

Description

(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide, also known as CP-544326, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thioamides and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide is not fully understood. However, it has been reported to act as a selective inhibitor of the p38 mitogen-activated protein kinase (MAPK) pathway. This pathway plays a critical role in the regulation of inflammation, apoptosis, and cell proliferation. By inhibiting this pathway, (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide may exert its anti-inflammatory, analgesic, and antitumor effects.
Biochemical and Physiological Effects:
(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide has been found to exhibit a wide range of biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). It has also been found to inhibit the activation of nuclear factor-κB (NF-κB), a transcription factor that plays a critical role in the regulation of inflammation. (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide has been found to reduce the production of prostaglandins, which are important mediators of inflammation and pain. In addition, (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized with high purity and yield. It has been extensively studied for its potential therapeutic applications, and its mechanism of action has been partially elucidated. However, there are also some limitations for lab experiments. (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide has been found to exhibit cytotoxicity at high concentrations, which may limit its use in some experiments. In addition, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide has great potential for further research and development. Future studies should focus on elucidating its mechanism of action, identifying its potential therapeutic applications, and optimizing its pharmacokinetic and pharmacodynamic properties. In addition, the development of novel analogs of (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide may lead to the discovery of more potent and selective inhibitors of the p38 MAPK pathway. Overall, (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide represents a promising therapeutic agent that warrants further investigation.

Synthesis Methods

(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide can be synthesized by a multi-step process that involves the reaction of 1-cyclopropyl-2,5-dimethylpyrrole-3-carbaldehyde with malononitrile followed by the reaction with thiosemicarbazide. The final step involves the reaction of the resulting thioamide with acetic anhydride. This method has been reported to yield (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide with high purity and yield.

Scientific Research Applications

(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and pain. It has been found to exhibit potent anti-inflammatory and analgesic effects in preclinical studies. (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enethioamide has also been found to exhibit antitumor activity by inhibiting the growth of cancer cells in vitro and in vivo.